PCM19 and its potential role in [specific disease]

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*PCM19*
Cat. No.:	*B1577075*

Get Quote

An In-depth Technical Guide to CD19 and its Potential Role in Cancer

Disclaimer: The user's query for "**PCM19**" did not yield results for a known biological entity. This guide proceeds under the assumption that "**PCM19**" was a typographical error and the intended subject was CD19, a well-researched protein with a significant role in immunology and oncology.

Introduction

CD19, a 95 kDa type I transmembrane glycoprotein, is a critical co-receptor for the B-cell receptor (BCR) and a hallmark biomarker for B-lymphocytes.[1][2][3] It is expressed on the surface of B-cells throughout their development, from early B-lineage cells to mature B-cells, but is absent in terminally differentiated plasma cells.[2][4][5] This consistent expression on normal and malignant B-cells has made CD19 a key diagnostic marker and a prominent target for immunotherapies, particularly in the treatment of B-cell malignancies.[1][2][6] This technical guide provides a comprehensive overview of CD19, its signaling pathways, its role in cancer, and key experimental protocols for its study.

Data Presentation: CD19 Expression in Cancer

CD19 expression varies significantly across different cancer types. Analysis of data from The Cancer Genome Atlas (TCGA) and other databases has revealed patterns of both up- and

© 2026 BenchChem. All rights reserved.

down-regulation in various tumors compared to normal tissues.

Table 1: Differential Expression of CD19 mRNA in Various Cancers Compared to Normal Tissues

© 2026 BenchChem. All rights reserved.

Cancer Type	Abbreviation	Expression Status in Tumor
Adrenocortical Carcinoma	ACC	Elevated[7]
Breast Invasive Carcinoma	BRCA	Elevated[7][8]
Cholangiocarcinoma	CHOL	Elevated[7]
Glioblastoma Multiforme	GBM	Elevated[7][8]
Head and Neck Squamous Cell Carcinoma	HNSC	Elevated[7][8]
Kidney Renal Clear Cell Carcinoma	KIRC	Elevated[7]
Liver Hepatocellular Carcinoma	LIHC	Elevated[7]
Pancreatic Adenocarcinoma	PAAD	Elevated[7]
Diffuse Large B-cell Lymphoma	DLBC	Higher than normal tissue[8]
Lung Adenocarcinoma	LUAD	Higher than normal tissue[8]
Lung Squamous Cell Carcinoma	LUSC	Higher than normal tissue[8]
Uterine Corpus Endometrial Cancer	UCEC	Higher than normal tissue[8]
Cervical Squamous Cell Carcinoma	CESC	Down-regulated[7]
Colon Adenocarcinoma	COAD	Reduced[8]
Kidney Chromophobe	KICH	Reduced[8]
Prostate Adenocarcinoma	PRAD	Reduced[8]
Rectum Adenocarcinoma	READ	Down-regulated/Reduced[7][8]
Sarcoma	SARC	Down-regulated[7]

© 2026 BenchChem. All rights reserved.

Thyroid Carcinoma	THCA	Reduced[8]

Table 2: Prognostic Significance of CD19 Expression

Cancer Type	Abbreviation	Prognostic Implication of High CD19 Expression
Kidney Renal Clear Cell Carcinoma	KIRC	Risk element (poorer prognosis)[8]
Brain Lower Grade Glioma	LGG	Risk element (poorer prognosis)[8]
Kidney Renal Papillary Cell Carcinoma	KIRP	Risk element (poorer prognosis)[8]
Head and Neck Squamous Cell Carcinoma	HNSC	Protective element (better prognosis)[8]
Skin Cutaneous Melanoma	SKCM	Protective element (better prognosis)[8]
Lung Adenocarcinoma	LUAD	Protective element (better prognosis)[8]
Cervical Squamous Cell Carcinoma	CESC	Protective element (better prognosis)[8]
Uterine Corpus Endometrial Cancer	UCEC	Protective element (better prognosis)[8]
Breast Invasive Carcinoma	BRCA	Protective element (better prognosis)[8]
Esophageal Carcinoma	ESAD	Protective element (better prognosis)[8]

CD19 Signaling Pathways


© 2026 BenchChem. All rights reserved.

CD19 is a crucial signaling component that modulates B-cell activation.[3] It forms a complex with CD21, CD81, and CD225 on the B-cell surface.[3][9] This complex lowers the threshold for B-cell activation upon antigen binding to the BCR.[1][3]

BCR-Dependent Signaling

Upon co-ligation of the BCR and the CD19/CD21 complex, the cytoplasmic tail of CD19 is phosphorylated by Src-family kinases such as Lyn.[1][10] This phosphorylation creates docking sites for downstream signaling molecules, including Vav, phosphoinositide 3-kinase (PI3K), and phospholipase Cγ2 (PLCγ2).[9][11] The recruitment of PI3K leads to the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), which in turn activates Akt (protein kinase B), promoting B-cell survival and proliferation.[1][11]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page


Caption: BCR-Dependent CD19 Signaling Pathway.

© 2026 BenchChem. All rights reserved.

BCR-Independent Signaling

CD19 can also signal independently of the BCR. This signaling pathway is important for B-cell development and can contribute to the growth of B-cell malignancies. BCR-independent CD19 signaling involves the recruitment and activation of PI3K and the subsequent activation of the Akt-GSK3β axis, which leads to increased stability of the c-MYC oncoprotein.[1]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: BCR-Independent CD19 Signaling Pathway.

© 2026 BenchChem. All rights reserved.

Experimental Protocols

Immunohistochemistry (IHC) for CD19 Detection in FFPE Tissues


This protocol provides a general workflow for the qualitative identification of CD19 in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

- Sample Preparation:
  - Cut FFPE tissue sections to a thickness of 3-5 µm and mount them on positively charged glass slides.[4]
  - Bake the slides for at least 30 minutes in a 53-65°C oven.[12]
  - Deparaffinize the slides in xylene (3 changes, 5 minutes each).[4]
  - Rehydrate the slides through graded alcohols (100%, 95%, 75%) for 2 minutes each, followed by a rinse in deionized water.[4]
- Antigen Retrieval:
  - Perform heat-induced epitope retrieval (HIER) using an appropriate retrieval solution (e.g., EDTA-based, pH 9.0) for 10-30 minutes.[4][12]
- Blocking:
  - Block endogenous peroxidase activity by incubating the sections in a 3% hydrogen peroxide solution for 5-15 minutes at room temperature.[4][12]
  - Rinse with a wash buffer.
- Primary Antibody Incubation:
  - Apply the primary anti-CD19 antibody to the tissue section.
  - Incubate for 30-60 minutes at room temperature or overnight at 4°C.[12]

© 2026 BenchChem. All rights reserved.

- Detection:
  - Apply a secondary antibody (e.g., HRP-linked) and incubate for 20-30 minutes at room temperature.[12]
  - Apply a substrate-chromogen solution (e.g., DAB) and incubate for 5-10 minutes at room temperature.[12]
- Counterstaining:
  - Counterstain with hematoxylin for 0.5-5 minutes.[12]
- Dehydration and Mounting:
  - Dehydrate the slides through graded alcohols and clear in xylene.[4]
  - Mount with a permanent mounting medium.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Immunohistochemistry Workflow for CD19.


© 2026 BenchChem. All rights reserved.

Generation of CD19-Targeted CAR-T Cells

Chimeric Antigen Receptor (CAR)-T cell therapy is a groundbreaking immunotherapy for B-cell malignancies. This protocol outlines the general steps for producing anti-CD19 CAR-T cells.

- T-cell Isolation:
  - Isolate peripheral blood mononuclear cells (PBMCs) from a patient or donor.
  - Isolate T-cells from the PBMCs using anti-CD3/anti-CD28 paramagnetic beads.[13]
- T-cell Activation:
  - Activate the isolated T-cells by culturing them with stimulating agents such as IL-2 and OKT-3 or CD3/CD28 beads.[14]
- Transduction:
  - Genetically modify the activated T-cells to express the anti-CD19 CAR using a viral vector (lentiviral or retroviral).[13][15] This is often done in culture bags pre-coated with a substance like RetroNectin to enhance transduction efficiency.[13]
- Expansion:
  - Expand the transduced CAR-T cells in culture for several days to achieve a sufficient number for therapeutic use.[13]
- Quality Control:
  - Verify CAR expression on the T-cell surface using flow cytometry with an anti-CAR antibody or by detecting a marker gene (e.g., GFP) co-expressed with the CAR.[14]
  - Assess the cytotoxic function of the CAR-T cells in vitro against CD19-positive target cells. [13]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. CD19 - Wikipedia [en.wikipedia.org]
- 2. CD19 - Tumor / Cancer screening tests - Lab Results explained | HealthMatters.io [healthmatters.io]
- 3. CD19: a biomarker for B cell development, lymphoma diagnosis and therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 4. fardadazma.com [fardadazma.com]
- 5. NordiQC - Immunohistochemical Quality Control [nordiqc.org]
- 6. What are CD19 inhibitors and how do they work? [synapse.patsnap.com]
- 7. Contemplating the prognostic and therapeutic potential of CD19: a comprehensive analysis across diverse cancer types - PMC [pmc.ncbi.nlm.nih.gov]
- 8. The Pan-Cancer Analysis Uncovers the Prognostic and Immunotherapeutic Significance of CD19 as an Immune Marker in Tumor - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. A CD19-dependent signaling pathway regulates autoimmunity in Lyn-deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. pharmiweb.com [pharmiweb.com]
- 12. diagomics.com [diagomics.com]
- 13. researchgate.net [researchgate.net]
- 14. Anti-tumor Efficacy of CD19 CAR-T in a Raji B Cell Xenografted Mouse Model [bio-protocol.org]
- 15. CD19-Targeted CAR T Cells as Novel Cancer Immunotherapy for Relapsed or Refractory B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [PCM19 and its potential role in [specific disease]]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1577075/docs#pcm19-and-its-potential-role-in-specific-disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.